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Introduction

Bis(N-methylimidazole-2-yl)methane, with the CAS Number 124225-99-6, is a notable N-
heterocyclic compound that has garnered interest in the scientific community, particularly in the
fields of coordination chemistry and materials science.[1] This molecule is characterized by two
N-methylimidazole rings linked by a flexible methylene bridge.[1] Its structure allows it to act as
a versatile bidentate N,N-donor ligand, capable of coordinating with a variety of metal centers
to form stable complexes.[1] This guide provides a comprehensive overview of its properties,
synthesis, and applications, with a focus on its role in the development of novel chemical
entities.

Chemical and Physical Properties

Bis(N-methylimidazole-2-yl)methane is a white to off-white solid at room temperature. While
specific experimental data for its melting and boiling points are not readily available in the
literature, its key chemical and computed properties are summarized below.

Table 1: Physicochemical Properties of bis(N-
methylimidazole-2-yl)methane
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Property Value Source
CAS Number 124225-99-6 [11[2]13][4]
Molecular Formula C9H12N4 [21[3][4]
Molecular Weight 176.22 g/mol [11[2]

1-methyl-2-[(1-methylimidazol-
IUPAC Name o [2]
2-yl)methyllimidazole

bis(1-methyl-1H-imidazol-2-

Synonyms Jhmethane [2][3]
Topological Polar Surface Area  35.6 A2 [2]
XLogP3 0.1 (2]
Complexity 155 (2]

Synthesis and Experimental Protocols

The synthesis of bis(N-methylimidazole-2-yl)methane can be achieved through several
routes. The most common methods involve the alkylation of N-methylimidazole or a [3+2]-
dipolar cycloaddition reaction.[1]

General Synthesis Workflow
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Alkylation Method

G/Iethylene Source (e.g., CH2CI2)

N-Methylimidazole Alkylation Reaction

ol
[3+2] Cycloaddition Method ;I\bis(N-methylimidazole-2-yl)methan(9

@is(l,3-azo|-2-y|)acetonitri|e Acidic Hydrolysis

Click to download full resolution via product page
Caption: General synthetic routes to bis(N-methylimidazole-2-yl)methane.
Experimental Protocol: Synthesis of a Dinuclear

Copper(l) Complex

This protocol details the synthesis of a dinuclear copper(l) complex using bis(N-
methylimidazole-2-yl)methane as a ligand, as adapted from the literature.[5]

Materials:

bis(N-methylimidazole-2-yl)methane (Me2BIM)

o --INVALID-LINK-- (tetrakis(acetonitrile)copper(l) trifluoromethanesulfonate)
e Dichloromethane (CH2CI2)

e Acetonitrile (MeCN)

¢ Diethyl ether (Et20)
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Procedure:

e In a glovebox with an inert atmosphere ([O2] <1 p.p.m. and [H20] < 1 p.p.m.), dissolve 200
mg (1.13 mmol) of bis(N-methylimidazole-2-yl)methane in 4 ml of dichloromethane.

e In a separate vial, dissolve 433 mg (1.15 mmol) of --INVALID-LINK-- in 3 ml of acetonitrile.

e Add the ligand solution to the copper salt solution and stir the mixture for 1 hour at room
temperature.

 Induce precipitation by adding 7 ml of diethyl ether to the reaction mixture.
o Collect the resulting yellow precipitate by filtration and dry it under vacuum.

» Single crystals suitable for X-ray crystallographic analysis can be obtained by
recrystallization from a dichloromethane/acetonitrile/diethyl ether solvent system.[5]

Coordination Chemistry

The primary application of bis(N-methylimidazole-2-yl)methane is as a chelating ligand in
coordination chemistry. The two nitrogen atoms of the imidazole rings can coordinate to a
single metal center, forming a stable six-membered ring.[1] The flexible methylene bridge
allows for a range of coordination geometries, including distorted trigonal-planar and
tetrahedral arrangements.[1][5]

Caption: Coordination of bis(N-methylimidazole-2-yl)methane to metal centers.

Applications in Drug Development and Biological
Systems

While bis(N-methylimidazole-2-yl)methane itself is primarily a research chemical, the broader
class of bis-imidazole and bis-benzimidazole derivatives has shown significant potential in
medicinal chemistry.[1][6][7] Preliminary studies suggest that these compounds may possess
antimicrobial and anticancer properties.[1][7] For instance, certain bis-benzimidazole
derivatives have been found to be potent inhibitors of DNA topoisomerase |, an important target
in cancer therapy.[7]
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The imidazole moiety is a key structural feature in many biologically active molecules and can
participate in hydrogen bonding and coordination with metal ions in biological systems.[1]
Derivatives of bis(N-methylimidazole-2-yl)methane are of interest as ligands that can mimic
the 2-histidine-1-carboxylate facial triad found in the active sites of many non-heme iron
enzymes.[1] Further research, including molecular docking studies, is underway to explore the
full therapeutic potential of this class of compounds.[1]

Conclusion

Bis(N-methylimidazole-2-yl)methane is a versatile building block in coordination and
materials chemistry. Its ability to form stable complexes with a variety of metals makes it a
valuable tool for the synthesis of new materials with interesting catalytic, magnetic, and optical
properties. While its direct applications in drug development are still in the exploratory phase,
the biological activity of related bis-imidazole derivatives highlights the potential of this
structural motif for the design of novel therapeutic agents. Future research will likely focus on
the synthesis of new derivatives with enhanced biological activity and the development of their
metal complexes for targeted applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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